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Compound of Interest

Compound Name: Meliodent

Cat. No.: B1167038 Get Quote

A review of multiple independent studies demonstrates that Meliodent, a heat-cured acrylic

resin, exhibits robust flexural strength, often outperforming other commercially available

acrylics. These findings are critical for researchers and dental professionals in selecting

appropriate materials for denture bases and other prosthetic applications where durability is

paramount.

Meliodent's performance has been rigorously tested against a variety of other acrylic resins,

including both conventional heat-cured and 3D-printed materials. The data consistently

positions Meliodent as a high-strength option.

Comparative Analysis of Flexural Strength
A comprehensive summary of flexural strength data from various studies is presented below,

highlighting the performance of Meliodent in relation to other acrylic resins.
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Acrylic Resin
Mean Flexural Strength
(MPa)

Standard Deviation (MPa)

Meliodent 87.32 8.8

Detax 3D Printer Resin 66.26 7.6

Meliodent 81.55 1.54

Acropars 73.58 0.6

Meliodent (without

thermocycling)

Not specified, but lower than

Meadway
Not specified

Meadway (without

thermocycling)
105.98 4.90

Vertex (without thermocycling)
Not specified, but lower than

Meadway
Not specified

Versacryl (without

thermocycling)

Not specified, but similar to

Meadway
Not specified

Meliodent (with thermocycling) Lower than Meadway Not specified

Meadway (with thermocycling) 90.25 6.30

Vertex (with thermocycling) Lower than Meadway Not specified

Versacryl (with thermocycling) Lower than Meadway Not specified

Conventional PMMA (Group 1) 101.18 Not specified

High Impact PMMA (Group 2) 121.50 Not specified

E-Glass Reinforced PMMA

(Group 3)
144.45 Not specified

In one study, heat-cured Meliodent demonstrated a mean flexural strength of 87.32 ± 8.8 MPa,

which was significantly higher than the 66.26 ± 7.6 MPa recorded for a 3D-printed resin from

Detax.[1] Another investigation found Meliodent's transverse strength to be 81.55 ± 1.54 MPa,

surpassing Acropars acrylic resin, which had a strength of 73.58 ± 0.6 MPa.[2][3][4]
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A broader comparative study involving four acrylic resins also included Meliodent.[5] While

Meadway acrylic resin showed the highest flexural strength both with and without

thermocycling, the study noted a significant reduction in the flexural strength of all tested

resins, including Meliodent, after the thermocycling process.[5] It is also worth noting that

reinforced polymethyl methacrylate (PMMA) resins, such as high-impact and glass-reinforced

variants, can exhibit significantly higher flexural strengths, with values reaching 121.50 MPa

and 144.45 MPa, respectively.[6]

Experimental Protocols
The flexural strength of these acrylic resins was primarily determined using a three-point

bending test, a standard method for evaluating the mechanical properties of such materials.

The general experimental workflow is outlined below.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1167038?utm_src=pdf-body
https://www.researchgate.net/publication/347891648_Comparative_study_of_flexural_strength_of_four_acrylic_resins_before_and_after_thermocycling_process
https://www.benchchem.com/product/b1167038?utm_src=pdf-body
https://www.researchgate.net/publication/347891648_Comparative_study_of_flexural_strength_of_four_acrylic_resins_before_and_after_thermocycling_process
https://pmc.ncbi.nlm.nih.gov/articles/PMC4606640/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specimen Preparation

Three-Point Bending Test

Data Analysis

Fabrication of rectangular specimens
(e.g., 65x10x2.5 mm or 80x10x4 mm)

Grouping of specimens
(e.g., n=10 or n=15 per acrylic type)

Optional: Thermocycling
(to simulate oral conditions)

Mounting of specimen on a
universal testing machine

Application of a central load
at a constant crosshead speed

Recording of the load required
to fracture the specimen

Calculation of flexural strength (MPa)
using the fracture load and specimen dimensions

Statistical analysis
(e.g., ANOVA, t-test)

Click to download full resolution via product page

Figure 1. Workflow for determining the flexural strength of acrylic resins.
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Detailed Methodology: Three-Point Bending Test
The experimental protocols across the cited studies adhere to established standards such as

ADA specification No. 12 and ISO 20745-2.[3][5] A typical procedure is as follows:

Specimen Preparation: A number of rectangular specimens are fabricated from each acrylic

resin according to specific dimensions (e.g., 65 mm x 10 mm x 2.5 mm or 80 mm x 10 mm x

4 mm).[1][2][3] These specimens are then divided into experimental groups.

Pre-Test Conditioning: In some studies, specimens undergo thermocycling to simulate the

temperature variations experienced in the oral cavity.[1]

Testing Procedure: The specimens are subjected to a three-point bending test using a

universal testing machine.[2][3] The specimen is placed on two supports, and a load is

applied to the center of the specimen at a constant speed until it fractures.

Data Calculation and Analysis: The force required to fracture the specimen is recorded. The

flexural strength is then calculated in Megapascals (MPa) using the fracture load and the

dimensions of the specimen. Statistical analyses, such as ANOVA and t-tests, are employed

to determine significant differences between the materials.[1][2][3]

In conclusion, the available data suggests that Meliodent is a reliable choice for dental

applications requiring high flexural strength, consistently performing well against other

conventional and 3D-printed acrylic resins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.researchgate.net/publication/228614866_An_evaluation_of_the_Flexural_Properties_of_Meliodent_and_Acropars_Heat_Polymerized_Acrylic_Resins/fulltext/000079850cf23f86393cf48b/An-evaluation-of-the-Flexural-Properties-of-Meliodent-and-Acropars-Heat-Polymerized-Acrylic-Resins.pdf
https://www.researchgate.net/publication/347891648_Comparative_study_of_flexural_strength_of_four_acrylic_resins_before_and_after_thermocycling_process
https://pmc.ncbi.nlm.nih.gov/articles/PMC4606640/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4606640/
https://www.benchchem.com/product/b1167038#flexural-strength-comparison-of-meliodent-versus-other-acrylics
https://www.benchchem.com/product/b1167038#flexural-strength-comparison-of-meliodent-versus-other-acrylics
https://www.benchchem.com/product/b1167038#flexural-strength-comparison-of-meliodent-versus-other-acrylics
https://www.benchchem.com/product/b1167038#flexural-strength-comparison-of-meliodent-versus-other-acrylics
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1167038?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

